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Compound of Interest

Compound Name: 6-Acetyllarixol

Cat. No.: B8121836 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the formulation of 6-Acetyllarixol, a
labdane-type diterpenoid and a potent inhibitor of the Transient Receptor Potential Canonical 6

(TRPC6) channel, for experimental use in in vitro and in vivo studies.

Physicochemical Properties of 6-Acetyllarixol and
Related Compounds
6-Acetyllarixol is a hydrophobic molecule, and its formulation requires careful consideration of

its solubility and stability. While specific experimental data for 6-Acetyllarixol is limited in

publicly available literature, the properties of the closely related compound, Larixyl Acetate,

provide a strong basis for formulation development.
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Property Value/Information Source

Compound 6-Acetyllarixol -

Synonyms Larix-6-yl monoacetate [1]

Molecular Formula C₂₂H₃₆O₃ [2]

Molecular Weight 348.52 g/mol [2]

Physical State
Likely solid at room

temperature
Inferred from Larixyl Acetate

Melting Point
Estimated to be similar to

Larixyl Acetate (82°C)
[2]

Solubility

Poorly soluble in water.

Soluble in organic solvents like

Dimethyl Sulfoxide (DMSO),

ethanol, and chloroform.

[3]

Stability

Stability in aqueous solutions

is expected to be limited due to

its hydrophobic nature. Stock

solutions in anhydrous DMSO

are recommended for storage.

Inferred from general

knowledge of hydrophobic

compounds

Experimental Protocols
Preparation of 6-Acetyllarixol Stock Solution for In Vitro
Use
This protocol describes the preparation of a high-concentration stock solution of 6-
Acetyllarixol in Dimethyl Sulfoxide (DMSO), suitable for dilution in cell culture media for in vitro

assays.

Materials:

6-Acetyllarixol powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Weighing: Accurately weigh the desired amount of 6-Acetyllarixol powder using a calibrated

analytical balance in a sterile environment. For example, to prepare a 10 mM stock solution,

weigh 3.485 mg of 6-Acetyllarixol.

Dissolution: Transfer the weighed powder to a sterile amber microcentrifuge tube. Add the

calculated volume of anhydrous DMSO to achieve the desired concentration. For a 10 mM

stock solution from 3.485 mg, add 1 mL of anhydrous DMSO.

Solubilization: Vortex the solution vigorously for 1-2 minutes until the 6-Acetyllarixol is
completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary,

but avoid excessive heat.

Sterilization (Optional): If required for your specific application, the stock solution can be

filter-sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

amber microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or

-80°C for long-term stability.

Note on Final Assay Concentration: When diluting the DMSO stock solution into aqueous cell

culture media, ensure the final concentration of DMSO does not exceed a level that affects cell

viability or the experimental outcome (typically ≤ 0.5% v/v).

Formulation of 6-Acetyllarixol for In Vivo Animal Studies
This protocol provides a general method for preparing a 6-Acetyllarixol formulation suitable for

intraperitoneal (i.p.) or intravenous (i.v.) administration in animal models. This formulation uses

a co-solvent system to enhance solubility. Note: This is a starting point, and formulation
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optimization and tolerability studies are crucial for specific animal models and routes of

administration.

Materials:

6-Acetyllarixol powder

Dimethyl Sulfoxide (DMSO)

Cremophor EL or a similar biocompatible surfactant

Sterile saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS)

Sterile vials

Vortex mixer

Sonicator (optional)

Procedure:

Initial Dissolution: Dissolve the required amount of 6-Acetyllarixol in a minimal volume of

DMSO. For example, to prepare a 1 mg/mL final solution, start by dissolving 10 mg of 6-
Acetyllarixol in 1 mL of DMSO.

Addition of Surfactant: To the DMSO solution, add an equal volume of Cremophor EL (e.g., 1

mL). Vortex thoroughly to create a homogenous mixture.

Dilution with Saline: Slowly add sterile saline to the DMSO/Cremophor EL mixture while

vortexing continuously to bring the formulation to the final desired volume and concentration.

For a final volume of 10 mL, add 8 mL of saline. The final vehicle composition would be 10%

DMSO, 10% Cremophor EL, and 80% saline.

Homogenization: If the solution appears cloudy, sonicate the formulation in a bath sonicator

for 5-10 minutes to ensure a uniform dispersion.

Administration: The formulation should be prepared fresh before each administration and

administered via the desired route.
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Important Considerations for In Vivo Studies:

Toxicity and Tolerability: Always perform a pilot study to assess the tolerability of the vehicle

and the formulated drug in the chosen animal model.

Route of Administration: The formulation may need to be adjusted based on the intended

route of administration (e.g., for i.v. administration, further dilution and filtration may be

necessary).

Pharmacokinetics: The pharmacokinetic properties of the formulated 6-Acetyllarixol should

be determined to understand its absorption, distribution, metabolism, and excretion.

Signaling Pathways and Experimental Workflows
TRPC6 Signaling Pathway
6-Acetyllarixol is a known inhibitor of the TRPC6 channel. The following diagram illustrates

the canonical activation pathway of TRPC6 and some of its key downstream signaling

cascades implicated in various cellular processes.
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Caption: TRPC6 signaling pathway and its inhibition by 6-Acetyllarixol.

Experimental Workflow for In Vitro Screening

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b8121836?utm_src=pdf-body
https://www.benchchem.com/product/b8121836?utm_src=pdf-body
https://www.benchchem.com/product/b8121836?utm_src=pdf-body-img
https://www.benchchem.com/product/b8121836?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8121836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram outlines a typical workflow for screening the efficacy of formulated 6-
Acetyllarixol in a cell-based assay.
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Caption: Workflow for in vitro evaluation of 6-Acetyllarixol.
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These protocols and diagrams provide a comprehensive guide for the formulation and

experimental application of 6-Acetyllarixol. Researchers should adapt these methods to their

specific experimental needs and always perform appropriate validation and control

experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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